Cas no 52505-44-9 (methyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate)

Methyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate is a heterocyclic compound featuring a fused thienopyridine core with functional carboxylate and amino groups. Its structural framework makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing biologically active molecules. The presence of both electron-donating (amino) and electron-withdrawing (ester) substituents enhances its reactivity in nucleophilic and electrophilic transformations. The methyl groups at the 4- and 6-positions contribute to steric stability, improving selectivity in derivatization reactions. This compound is commonly utilized in medicinal chemistry for constructing pharmacophores with potential applications in drug discovery. Its well-defined reactivity profile and synthetic versatility make it a practical choice for targeted organic synthesis.
methyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate structure
52505-44-9 structure
Product Name:methyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate
CAS No:52505-44-9
MF:C11H12N2O2S
MW:236.290181159973
MDL:MFCD00453376
CID:1577759
PubChem ID:753694
Update Time:2025-05-28

methyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
    • CHEBI:121855
    • SMR000281715
    • MFCD00453376
    • VU0012362-4
    • SR-01000508691
    • 3-Amino-4,6-dimethyl-thieno[2,3-b]pyridine-2-carboxylic acid methyl ester
    • AG-205/03751006
    • 5278-19-3
    • WAY-298289
    • 52505-44-9
    • MLS000711948
    • methyl3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
    • DTXSID70967237
    • F3253-0019
    • AB00078817-01
    • BDBM50512257
    • SCHEMBL19769197
    • 3-amino-4,6-dimethyl-2-thieno[2,3-b]pyridinecarboxylic acid methyl ester
    • CCA50544
    • HMS1675K20
    • Z51406231
    • G63201
    • STK788789
    • HMS2643D23
    • CHEMBL1421830
    • SR-01000508691-1
    • UPCMLD0ENAT5752253:001
    • Q27210451
    • 11N-515S
    • EN300-6509674
    • AKOS000275765
    • CS-0117760
    • methyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate
    • MDL： MFCD00453376
    • Inchi： 1S/C11H12N2O2S/c1-5-4-6(2)13-10-7(5)8(12)9(16-10)11(14)15-3/h4H,12H2,1-3H3
    • InChI Key： ZMZJLJJFYBUPKH-UHFFFAOYSA-N
    • SMILES： S1C(C(=O)OC)=C(C2C1=NC(C)=CC=2C)N

Computed Properties

  • Exact Mass: 236.06206
  • Monoisotopic Mass: 236.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 93.4Ų

Experimental Properties

  • PSA: 65.21

methyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M289460-10mg
Methyl 3-Amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
 52505-44-9
10mg
 $ 50.00 2022-06-04
TRC
M289460-50mg
Methyl 3-Amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
 52505-44-9
50mg
 $ 95.00 2022-06-04
TRC
M289460-100mg
Methyl 3-Amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
 52505-44-9
100mg
 $ 160.00 2022-06-04
Chemenu
CM1014640-5g
Methyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
 52505-44-9 98%
5g
 $348 2024-07-15
Chemenu
CM1014640-10g
Methyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
 52505-44-9 98%
10g
 $527 2024-07-15
Life Chemicals
F3253-0019-2μmol
methyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
 52505-44-9 90%+
2μmol
 $57.0 2023-07-28
Life Chemicals
F3253-0019-5μmol
methyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
 52505-44-9 90%+
5μmol
 $63.0 2023-07-28
Life Chemicals
F3253-0019-10μmol
methyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
 52505-44-9 90%+
10μmol
 $69.0 2023-07-28
Life Chemicals
F3253-0019-20μmol
methyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
 52505-44-9 90%+
20μmol
 $79.0 2023-07-28
Life Chemicals
F3253-0019-1mg
methyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
 52505-44-9 90%+
1mg
 $54.0 2023-07-28

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